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Compound of Interest

Compound Name: Y-27632 dihydrochloride

Cat. No.: B10761967 Get Quote

Technical Support Center: Y-27632
Dihydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

using Y-27632 dihydrochloride in their experiments.

Frequently Asked Questions (FAQs)
1. What is Y-27632 dihydrochloride and what is its mechanism of action?

Y-27632 dihydrochloride is a cell-permeable, potent, and selective inhibitor of Rho-

associated, coiled-coil containing protein kinase (ROCK).[1][2][3] It acts as an ATP-competitive

inhibitor of both ROCK1 (Ki = 220 nM) and ROCK2 (Ki = 300 nM).[1][4] By inhibiting ROCK, Y-

27632 disrupts the formation of actin stress fibers and reduces downstream contractile

signaling.[5] This modulation of the cytoskeleton is crucial for various cellular processes,

including adhesion, migration, and apoptosis.

2. What are the common applications of Y-27632 dihydrochloride in research?

Y-27632 is widely used in cell biology research, particularly in the field of stem cell biology. Its

primary applications include:
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Enhancing cell survival: It significantly improves the survival of dissociated single cells, such

as human pluripotent stem cells (hPSCs), by preventing anoikis (dissociation-induced

apoptosis).[1][6]

Improving cloning efficiency: By promoting cell survival, it increases the cloning efficiency of

stem cells.[1][7]

Facilitating cryopreservation: It enhances the post-thaw viability of cryopreserved cells.[1][8]

Directing cell differentiation and reprogramming: It is used in protocols for the differentiation

of stem cells and the reprogramming of somatic cells into neurons.[1][9]

Organoid culture: It is a key supplement in the initial stages of organoid formation to boost

cell survival.[5][9]

3. What is the recommended solvent for preparing a stock solution of Y-27632
dihydrochloride?

Y-27632 dihydrochloride is soluble in several common laboratory solvents. For cell culture

applications, sterile water or phosphate-buffered saline (PBS) at pH 7.2 are the preferred

solvents for preparing stock solutions.[1] Dimethyl sulfoxide (DMSO) can also be used.[5][10]

[11]

4. What are the recommended concentrations for stock and working solutions?

Stock Solution: A common stock solution concentration is 10 mM.[1][3][12] To prepare a 10

mM stock solution, you can dissolve 1 mg of Y-27632 dihydrochloride (MW: 320.3 g/mol )

in 312 µL of water or PBS.[1][4]

Working Solution: The most frequently used working concentration in cell culture is 10 µM.[1]

[3][5][7][11][13] However, the optimal concentration may vary depending on the cell type and

application, with some studies using a range of 10 µM to 30 µM.[14] It is always

recommended to perform a dose-response experiment to determine the optimal

concentration for your specific experimental setup.

5. How should I store Y-27632 dihydrochloride powder and stock solutions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://cdn.stemcell.com/media/files/pis/10000002341-PIS_04.pdf
http://www.stemrd.com/products/show.php?id=77
https://cdn.stemcell.com/media/files/pis/10000002341-PIS_04.pdf
https://www.selleckchem.com/products/y-27632-dihydrochloride-rock-inhibitor.html
https://cdn.stemcell.com/media/files/pis/10000002341-PIS_04.pdf
https://www.researchgate.net/publication/223813562_Effect_of_Rho-associated_kinase_ROCK_inhibitor_Y-27632_on_the_post-thaw_viability_of_cryopreserved_human_bone_marrow-derived_mesenchymal_stem_cells
https://cdn.stemcell.com/media/files/pis/10000002341-PIS_04.pdf
https://www.iscabiochemicals.com/products/0/429
https://www.dyngo-4a.com/index.php?g=Wap&m=Article&a=detail&id=33
https://www.iscabiochemicals.com/products/0/429
https://www.benchchem.com/product/b10761967?utm_src=pdf-body
https://www.benchchem.com/product/b10761967?utm_src=pdf-body
https://www.benchchem.com/product/b10761967?utm_src=pdf-body
https://cdn.stemcell.com/media/files/pis/10000002341-PIS_04.pdf
https://www.dyngo-4a.com/index.php?g=Wap&m=Article&a=detail&id=33
https://cdn.caymanchem.com/cdn/insert/10005583.pdf
https://www.fdx1-mrna.com/index.php?g=Wap&m=Article&a=detail&id=36
https://cdn.stemcell.com/media/files/pis/10000002341-PIS_04.pdf
https://www.bdbiosciences.com/content/bdb/paths/generate-tds-document.cn.562822.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/y0503
https://www.benchchem.com/product/b10761967?utm_src=pdf-body
https://cdn.stemcell.com/media/files/pis/10000002341-PIS_04.pdf
https://file.medchemexpress.com/batch_PDF/HY-10583/Y-27632-dihydrochloride-DataSheet-MedChemExpress.pdf
https://cdn.stemcell.com/media/files/pis/10000002341-PIS_04.pdf
https://www.bdbiosciences.com/content/bdb/paths/generate-tds-document.cn.562822.pdf
https://www.dyngo-4a.com/index.php?g=Wap&m=Article&a=detail&id=33
https://www.selleckchem.com/products/y-27632-dihydrochloride-rock-inhibitor.html
https://www.fdx1-mrna.com/index.php?g=Wap&m=Article&a=detail&id=36
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BE-Site/fr_FR/-/EUR/ShowDocument-File?ProductSKU=MM_NF-SCM075&DocumentId=null&DocumentType=COA&Language=EN&Country=US&ProductBatchNo=2427507&Origin=PDP
https://pmc.ncbi.nlm.nih.gov/articles/PMC9935058/
https://www.benchchem.com/product/b10761967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Powder: The solid form of Y-27632 dihydrochloride should be stored at -20°C with a

desiccant to protect it from moisture and light.[1] Under these conditions, it is stable for at

least one to two years.[6][9]

Stock Solutions: Aliquot the stock solution into working volumes to avoid repeated freeze-

thaw cycles and store at -20°C.[1][11] Stock solutions in water or PBS are stable for up to 6-

12 months at -20°C.[1][2][12]

Troubleshooting Guide
Problem 1: Y-27632 dihydrochloride is not dissolving completely in my media or buffer.

Possible Cause: The concentration may be too high for the chosen solvent, or the dissolution

process may be incomplete.

Solution:

Verify Solubility Limits: Check the solubility data table below to ensure you are not

exceeding the solubility limit for your chosen solvent.

Gentle Warming: Warm the solution to 37°C to aid dissolution.[5][11]

Sonication: Brief sonication can help to break up any clumps and facilitate dissolution.[4]

[11][15]

pH Adjustment: Ensure the pH of your aqueous solvent is around 7.2, as solubility can be

pH-dependent.

Solvent Choice: For higher concentrations, consider preparing the initial stock solution in

DMSO before diluting it in your aqueous media. However, be mindful of the final DMSO

concentration in your culture, which should ideally be below 0.1% to avoid toxicity.[1][2]

Problem 2: I am observing precipitation after adding the Y-27632 stock solution to my cell

culture media.

Possible Cause: The solubility of Y-27632 dihydrochloride might be lower in the complex

environment of complete cell culture media compared to simple buffers like PBS or water.

This can be due to interactions with proteins, salts, or other components in the media.
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Solution:

Dilute Immediately Before Use: Add the stock solution to the culture medium immediately

before use to minimize the time for potential precipitation.[1][2]

Stepwise Dilution: Instead of adding a small volume of highly concentrated stock directly

to a large volume of media, try a stepwise dilution. First, dilute the stock in a smaller

volume of media and then add this to the final culture volume.

Filter Sterilization: If you suspect the stock solution contains particulates, you can filter

sterilize it through a 0.22 µm filter before adding it to the media.

Lower Working Concentration: If precipitation persists, consider lowering the final working

concentration of Y-27632 in your experiments.

Problem 3: I am not observing the expected biological effect of Y-27632 in my cell culture.

Possible Cause: The compound may have degraded, the concentration might be too low, or

the cells may have a different sensitivity.

Solution:

Fresh Stock Solution: Prepare a fresh stock solution from the powder. It is recommended

to prepare fresh stock solutions before use.[1][2]

Verify Concentration: Double-check your calculations for the stock and working solutions.

Optimize Concentration: Perform a titration experiment to determine the optimal effective

concentration for your specific cell type and assay.

Check Compound Activity: If possible, test the activity of your Y-27632 in a well-

established assay, such as observing the inhibition of stress fiber formation in a

responsive cell line.

Storage Conditions: Ensure that both the powder and stock solutions have been stored

correctly, protected from light and moisture, and that stock solutions have not undergone

multiple freeze-thaw cycles.[1][11]
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Data Presentation
Table 1: Solubility of Y-27632 Dihydrochloride in Various Solvents

Solvent Solubility (mg/mL) Solubility (mM) Notes

Water ≥ 14 ≥ 43.7

Solubility can be lot-

dependent, with some

lots soluble at >40

mg/mL.[12] Sonication

is recommended.[15]

Water ≥ 52.9 ≥ 165.1

Warming to 37°C or

using an ultrasonic

bath can aid

dissolution.[5]

Water 100 312.25
Requires sonication.

[4]

PBS (pH 7.2) ≤ 230 ≤ 718.1 [1]

PBS (pH 7.2) 220 686.94
Requires sonication.

[4]

DMSO ≥ 111.2 ≥ 347.2 [5][11]

DMSO 50 156.12
Requires sonication.

[4]

Ethanol ≥ 17.57 ≥ 54.8 [5]

Ethanol ≤ 3.1 ≤ 9.7 [1]

Experimental Protocols
Protocol: Testing the Solubility of Y-27632 Dihydrochloride in a Specific Cell Culture Medium

This protocol provides a general guideline for determining the practical solubility limit of Y-

27632 in your specific cell culture medium.
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Materials:

Y-27632 dihydrochloride powder

Your specific cell culture medium (e.g., DMEM, mTeSR Plus) with all supplements (e.g.,

FBS, antibiotics)

Sterile microcentrifuge tubes

Vortex mixer

Incubator at 37°C

Microscope

Procedure:

Prepare a High-Concentration Slurry: Weigh out a known amount of Y-27632
dihydrochloride powder (e.g., 5 mg) into a sterile microcentrifuge tube.

Add Medium: Add a small, precise volume of your complete cell culture medium to the tube

to create a high-concentration slurry (e.g., 100 µL).

Mix Thoroughly: Vortex the tube vigorously for 1-2 minutes.

Incubate: Place the tube in a 37°C incubator for 15-30 minutes to facilitate dissolution.

Vortex Again: After incubation, vortex the tube again for 1 minute.

Centrifuge: Centrifuge the tube at a high speed (e.g., 10,000 x g) for 5 minutes to pellet any

undissolved compound.

Visual Inspection: Carefully observe the supernatant. If it is clear with no visible particles, the

compound is soluble at that concentration. If there is a pellet, the compound has exceeded

its solubility limit.

Microscopic Examination: To confirm, take a small aliquot of the supernatant and examine it

under a microscope to check for any crystalline particles.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b10761967?utm_src=pdf-body
https://www.benchchem.com/product/b10761967?utm_src=pdf-body
https://www.benchchem.com/product/b10761967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serial Dilutions (Optional): If you observe a pellet, you can perform serial dilutions of the

supernatant to determine the approximate concentration at which the compound remains in

solution.

Visualizations
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Caption: ROCK signaling pathway and the inhibitory action of Y-27632.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b10761967?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Application
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Caption: Workflow for preparing and using Y-27632 dihydrochloride.
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Problem:
Precipitation in Media
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Caption: Troubleshooting decision tree for Y-27632 precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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